Cas no 72701-01-0 (3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E))

• Product name: 3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E)
• CAS No: 72701-01-0
• MF: C₁₅H₁₅N₅O₇S₂
• MW: 441.438900232315
• CID: 1059200

3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E) Chemical and Physical Properties

Names and Identifiers

• 3-Desethenyl-3-methyl Cefixime (Cefixime EP Impurity E)
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(carboxymethoxy)imino]acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• A(Z)]]-7-[[(2-Amino-4-thiazolyl)[(carboxymethoxy)imino]acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• A,7

Computed Properties

• Exact Mass: 441.04129g/mol
• Surface Charge: 0
• XLogP3: -1.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 441.04129g/mol
• Monoisotopic Mass: 441.04129g/mol
• Topological Polar Surface Area: 238Ų
• Heavy Atom Count: 29
• Complexity: 817
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.93±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 242.27000
• LogP: -0.00260